Cas no 51145-57-4 (ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate)

• Product Name: ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate
• CAS No: 51145-57-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD00087563
• CID: 55951
• PubChem ID: 2763877
• Update Time: 2025-06-10

ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-acetyl-3-(dimethylamino)acrylate
• Ethyl (2E)-2-(dimethylaminomethylidene)-3-oxobutanoate
• Ethyl 2-Dimethylaminomethylene-3-oxobutanoate
• Ethyl 2-((dimethylamino)methylene)-3-oxobutanoate
• Ethyl-2-acetyl-3-(dimethylamino)acrylate
• Ethyl N,N-dimethylaminomethylene acetoacetate
• 2-Acetyl-3-(dimethylamino)acrylic Acid Ethyl Ester
• (E)-ethyl 2-((dimethylamino)methylene)-3-oxobutanoate
• Ethyl 2-[(dimethylamino)methylidene]-3-oxobutanoate
• ethyl (2E)-2-[(dimethylamino)methylidene]-3-oxobutanoate
• ethyl2-acetyl-3-(dimethylamino)acrylate
• Ethyl 2-[(dimethylamino)methylene]-3-oxobutanoate
• PubChem13075
• L
• ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate
• CS-0449689
• 2-acetyl-3-dimethylamino-acrylic acid ethyl ester
• A920777
• AKOS025310760
• MFCD00087563
• ethyl 2-(dimethylaminomethylidene)-3-oxobutanoate
• 51145-57-4
• 4F-012
• AM20100255
• Butanoic acid, 2-[(dimethylamino)methylene]-3-oxo-, ethyl ester, (2E)-
• EN300-126850
• ETHYL (2E)-2-ACETYL-3-(DIMETHYLAMINO)ACRYLATE
• (E)-ethyl2-((dimethylamino)methylene)-3-oxobutanoate
• AKOS005070346
• LQSOVGAUOHMPLK-SOFGYWHQSA-N
• AC-23241
• A7561
• 2-[1-dimethylamino-methylidene]-3-oxo-butyric acid ethyl ester
• CS-W005704
• LS-13671
• (E)-ethyl 2-((dimethylamino)methylene)-3-oxobutanoate;Ethyl 2-((dimethylamino)methylene)-3-oxobutanoate
• Ethyl (E)-2-((dimethylamino)methylene)-3-oxobutanoate
• J-502001
• 203186-58-7
• Ethyl 2-((dimethylamino)methylene)acetoacetate
• Ethyl 2-[(dimethylamino)methylene]acetoacetate
• 640-590-2

• MDL： MFCD00087563
• Inchi： 1S/C9H15NO3/c1-5-13-9(12)8(7(2)11)6-10(3)4/h6H,5H2,1-4H3/b8-6+
• InChI Key： LQSOVGAUOHMPLK-SOFGYWHQSA-N
• SMILES： O(CC)C(/C(/C(C)=O)=C/N(C)C)=O

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 0.7

Experimental Properties

• Color/Form: Yellow oily
• Density: 1.038
• Boiling Point: 150°C/1mmHg(lit.)
• Flash Point: 102.8°C
• Refractive Index: 1.5330-1.5370
• PSA: 46.61000
• LogP: 0.58400
• λmax: 304(EtOH(95vol%))(lit.)

ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： R34
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S23;S26;S36/37/39;S45
• Risk Phrases：R34
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate

Ethyl 2-(Dimethylaminomethylene)-3-oxo-butanoate (CAS No. 51145-57-4): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate (CAS No. 51145-57-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its dimethylaminomethylene group and 3-oxo-butanoate moiety, which contribute to its distinct chemical properties and potential applications.

The molecular formula of ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate is C₉H₁₅NO₃, and it has a molecular weight of approximately 181.22 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its structural features make it an interesting candidate for various chemical reactions and biological studies.

In recent years, the synthesis and characterization of ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate have been extensively studied. One notable method for its synthesis involves the condensation of ethyl acetoacetate with dimethylamine in the presence of a suitable catalyst. This reaction pathway has been optimized to achieve high yields and purity, making it a reliable method for large-scale production.

The dimethylaminomethylene group in ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate imparts significant reactivity to the molecule, enabling it to participate in various chemical transformations. For instance, this compound can undergo Michael addition reactions with electron-deficient alkenes, leading to the formation of new carbon-carbon bonds. This property makes it a valuable intermediate in the synthesis of more complex organic molecules.

Beyond its synthetic utility, ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate has shown promise in biological studies. Research has indicated that compounds with similar structures can exhibit bioactive properties, including anti-inflammatory and anti-cancer activities. Specifically, the 3-oxo-butanoate moiety is known to be involved in various metabolic pathways, making it a potential target for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the potential of ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate as a lead compound for developing new anti-inflammatory drugs. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential therapeutic applications. Further studies are underway to evaluate its efficacy and safety in animal models.

In addition to its biological activities, ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate has been investigated for its use in materials science. The compound's ability to form stable complexes with metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs). These MOFs have shown promise in gas storage, catalysis, and drug delivery systems due to their high surface area and tunable pore structures.

The environmental impact of ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate is also an important consideration. Studies have shown that this compound can be biodegraded under certain conditions, reducing its potential environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, ethyl 2-(dimethylaminomethylene)-3-oxo-butanoate (CAS No. 51145-57-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.